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Compound of Interest

Compound Name: 2-Amino-5-(methoxymethyl)phenol

Cat. No.: B8721603 Get Quote

This document provides a comprehensive protocol for the synthesis of 2-Amino-5-
(methoxymethyl)phenol, a valuable building block in the development of novel

pharmaceutical compounds and other advanced materials. The synthesis involves a multi-step

pathway, commencing from a commercially available starting material. This protocol is intended

for researchers, scientists, and professionals in the field of drug development and organic

synthesis.

Synthetic Pathway Overview
The synthesis of 2-Amino-5-(methoxymethyl)phenol is accomplished through a four-step

reaction sequence starting from 4-acetamidophenol. The pathway involves:

Chloromethylation of 4-acetamidophenol to introduce a chloromethyl group.

Methoxylation of the chloromethyl group to form the desired methoxymethyl substituent.

Nitration of the phenol ring at the position ortho to the hydroxyl group.

Simultaneous Reduction of the nitro group and Deprotection of the acetamido group to yield

the final product.

A schematic of the overall synthetic workflow is presented below.
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4-Acetamidophenol 3-(Chloromethyl)-4-hydroxyacetanilide

1. Chloromethylation
(HCHO, HCl) 4-Hydroxy-3-(methoxymethyl)acetanilide

2. Methoxylation
(CH3ONa) 4-Hydroxy-3-(methoxymethyl)-5-nitroacetanilide

3. Nitration
(HNO3, H2SO4) 2-Amino-5-(methoxymethyl)phenol

4. Reduction & Deprotection
(SnCl2, HCl)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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